Cas no 67967-41-3 (Benzene, (3-methoxy-1-heptenyl)-)

• Product name: Benzene, (3-methoxy-1-heptenyl)-
• CAS No: 67967-41-3
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 1722723
• PubChem ID: 71374700

Benzene, (3-methoxy-1-heptenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methoxy-1-heptenyl)-
• 3-methoxyhept-1-enylbenzene
• DTXSID60797469
• (3-METHOXYHEPT-1-EN-1-YL)BENZENE
• 67967-41-3

• Inchi： InChI=1S/C14H20O/c1-3-4-10-14(15-2)12-11-13-8-6-5-7-9-13/h5-9,11-12,14H,3-4,10H2,1-2H3
• InChI Key： LDUMLESFEKEKJF-UHFFFAOYSA-N
• SMILES： CCCCC(C=CC1=CC=CC=C1)OC

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23